Cas no 2217584-75-1 (N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline)

• Product Name: N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline
• CAS No: 2217584-75-1
• MF: C₁₁H₈FN₃O
• MW: 217.199125289917
• CID: 6227801
• PubChem ID: 132294154
• Update Time: 2025-11-01

N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline
• 2217584-75-1
• AKOS033703552
• (3-Fluorophenyl)-(1,2-oxazol-3-ylmethyl)cyanamide
• EN300-26581352
• Z3488508152
• N-cyano-3-fluoro-N-[(1,2-oxazol-3-yl)methyl]aniline

• Inchi： 1S/C11H8FN3O/c12-9-2-1-3-11(6-9)15(8-13)7-10-4-5-16-14-10/h1-6H,7H2
• InChI Key： PFOUOQWXANGBPH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N(C#N)CC1C=CON=1

Computed Properties

• Exact Mass: 217.06514005g/mol
• Monoisotopic Mass: 217.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Additional information on N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline

Comprehensive Analysis of N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline (CAS No. 2217584-75-1): Properties, Applications, and Industry Insights

The compound N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline (CAS No. 2217584-75-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This fluorinated aniline derivative features a cyano group and a 1,2-oxazole moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery and crop protection, aligning with the growing demand for novel bioactive molecules.

One of the key reasons for the rising interest in CAS No. 2217584-75-1 is its potential as a building block for small-molecule inhibitors. The presence of both fluoro and cyano groups enhances its ability to interact with biological targets, a feature highly sought after in kinase inhibitor development. Recent studies suggest that derivatives of this compound could play a role in addressing antibiotic resistance, a critical global health challenge. This aligns with the surge in searches for "new antibiotic scaffolds" and "fluoroaniline applications" across scientific databases.

From a structural perspective, the 1,2-oxazol-3-yl ring in N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline contributes to its metabolic stability, a property frequently discussed in forums about prodrug design. The compound's logP value and hydrogen bond acceptors make it particularly interesting for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research. These characteristics explain why queries like "fluorinated CNS drugs" and "oxazole medicinal chemistry" have shown upward trends in academic search engines.

In agrochemical applications, the 3-fluoroaniline core of this compound has shown promise in developing next-generation pesticides with improved environmental profiles. The cyano group modification offers potential for creating low-persistent crop protection agents, addressing the industry's shift toward sustainable agriculture. This connects with increasing public searches for "eco-friendly pest control" and "fluorine in agrochemicals," reflecting growing environmental consciousness among end-users.

The synthesis of CAS 2217584-75-1 typically involves multistep organic reactions, with particular emphasis on N-alkylation and cyanation steps. Process chemists have been optimizing routes to improve atom economy and reduce heavy metal catalysts, responding to the pharmaceutical industry's push for greener synthesis. These developments correlate with the popularity of search terms like "flow chemistry for anilines" and "catalyst-free cyanation" in recent literature.

Quality control of N-cyano-3-fluoro-N-(1,2-oxazol-3-yl)methylaniline requires advanced analytical techniques, particularly HPLC-MS for purity assessment and NMR for structural confirmation. The compound's chromatographic behavior has become a case study in method development circles, coinciding with increased searches for "HPLC method for fluorinated compounds." Stability studies indicate that proper storage conditions are crucial for maintaining the integrity of this nitrogen-rich molecule, especially regarding moisture sensitivity.

Looking forward, the scientific community anticipates expanded applications of 2217584-75-1 in material science, particularly for designing organic semiconductors. Its electron-withdrawing groups and conjugated system make it a candidate for OLED materials, connecting to booming interest in "fluorinated electronic materials." As research continues, this compound exemplifies how tailored fluorination can unlock new functionalities in diverse fields, from medicinal chemistry to advanced materials.